Cas no 2097995-82-7 (2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 2097995-82-7
• MF: C₉H₁₅FN₄O₂
• MW: 230.239404916763
• CID: 4774251
• Update Time: 2025-05-20

2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one
• 2-azido-1-[3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl]ethanone
• 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H15FN4O2/c10-3-1-7-6-14(4-2-8(7)15)9(16)5-12-13-11/h7-8,15H,1-6H2
• InChI Key： AXIXSLDISVQCLJ-UHFFFAOYSA-N
• SMILES： FCCC1CN(C(CN=[N+]=[N-])=O)CCC1O

Computed Properties

• Exact Mass: 230.11790390 g/mol
• Monoisotopic Mass: 230.11790390 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.24
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9

Additional information on 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one

2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one: A Comprehensive Overview

The compound 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one, with the CAS number 2097995-82-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a piperidine ring substituted with a hydroxyl group at the 4-position, a 2-fluoroethyl group at the 3-position, and an azido group attached to a ketone moiety at the 1-position.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological systems. The incorporation of the azide group introduces unique functional properties, making it a valuable substrate for click chemistry applications. This has led to its use in the development of bioconjugates and probes for studying molecular interactions in vivo.

From a pharmacological perspective, 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one has demonstrated potent activity in various biological assays. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has positioned it as a potential candidate for treating neurological disorders such as epilepsy and chronic pain.

The hydroxyl group at the 4-position of the piperidine ring plays a critical role in determining the compound's solubility and bioavailability. Recent research has focused on modifying this group to enhance its pharmacokinetic properties without compromising its biological activity. For example, researchers have explored the substitution of the hydroxyl group with other functional groups, such as esters or ethers, to improve stability and reduce clearance rates in preclinical models.

In terms of applications, this compound has found utility in both academic research and industrial drug development. Its use as a tool compound in high-content screening assays has provided valuable insights into its mechanism of action and potential therapeutic targets. Furthermore, its compatibility with modern drug delivery systems has opened new avenues for targeted therapy, particularly in oncology and neurology.

Looking ahead, the continued exploration of 2-Azido-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)ethan-1-one's structural versatility is expected to yield novel insights into its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians are likely to drive further innovation in this area, paving the way for the development of next-generation therapeutics based on this intriguing molecule.